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Compound of Interest

Compound Name: 2-Heptanol, pentanoate

Cat. No.: B15486069 Get Quote

An In-depth Technical Guide to 2-Heptanol,
Pentanoate
Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Heptanol, pentanoate, a

branched-chain fatty acid ester. While specific research on this compound is limited, this

document extrapolates from established chemical principles and data on structurally related

molecules to detail its chemical identity, synthesis, physicochemical properties, and potential

biological significance. The information is intended to serve as a foundational resource for

researchers and professionals in drug development and related scientific fields.

Chemical Identity
2-Heptanol, pentanoate is an organic compound classified as a fatty acid ester. Its structure

consists of a pentanoate group esterified to the secondary alcohol 2-heptanol.

Table 1: Chemical Identifiers for 2-Heptanol, pentanoate
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Identifier Value

CAS Number 7155-20-6

Molecular Formula C12H24O2

IUPAC Name heptan-2-yl pentanoate

Physicochemical Properties
Quantitative experimental data for 2-Heptanol, pentanoate is not readily available in public

literature. However, properties can be estimated based on its structure and data from its

straight-chain isomer, heptyl pentanoate.

Table 2: Physicochemical Properties of Heptyl Pentanoate (Isomer)

Property Value Source

Molecular Weight 200.32 g/mol PubChem

Boiling Point 245.2 °C CAS Common Chemistry[1]

Melting Point -46.4 °C CAS Common Chemistry[1]

LogP (calculated) 4.3 PubChem

Synthesis of 2-Heptanol, pentanoate
The most common and direct method for synthesizing 2-Heptanol, pentanoate is through the

Fischer-Speier esterification of 2-heptanol with pentanoic acid. This reaction is typically

catalyzed by a strong acid.

General Experimental Protocol: Fischer-Speier
Esterification
The following is a generalized protocol for the synthesis of esters like 2-Heptanol, pentanoate.

Specific reaction conditions such as temperature, time, and purification methods may require

optimization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15486069?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=5451-80-9&title=
https://commonchemistry.cas.org/detail?cas_rn=5451-80-9&title=
https://www.benchchem.com/product/b15486069?utm_src=pdf-body
https://www.benchchem.com/product/b15486069?utm_src=pdf-body
https://www.benchchem.com/product/b15486069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

2-Heptanol

Pentanoic acid

Concentrated sulfuric acid (or other acid catalyst like p-toluenesulfonic acid)

Anhydrous sodium sulfate

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of 2-

heptanol and pentanoic acid.

Slowly add a catalytic amount of concentrated sulfuric acid (typically 1-3% of the molar

amount of the limiting reagent).

Heat the reaction mixture to reflux. The reaction progress can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.

Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst and any unreacted carboxylic acid), and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude ester.
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Purify the crude product by fractional distillation to yield pure 2-Heptanol, pentanoate.

2-Heptanol +
Pentanoic Acid

Reaction Mixture in
Round-Bottom Flask

H₂SO₄ (catalyst)

Heat to Reflux Cool to Room Temperature Solvent Extraction
(e.g., Diethyl Ether)

Aqueous Washes:
1. H₂O

2. NaHCO₃ (aq)
3. Brine

Dry with Na₂SO₄ Filtration Rotary Evaporation Fractional Distillation Pure 2-Heptanol, pentanoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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